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Compound of Interest

Compound Name: (R)-CE3F4

Cat. No.: B2854322

(R)-CE3F4, a potent and selective inhibitor of the exchange protein directly activated by cAMP
isoform 1 (Epacl), requires careful handling and disposal due to its potential hazards.[1] This
guide provides essential safety and logistical information, including step-by-step disposal
procedures, to ensure the safety of laboratory personnel and the protection of the environment.

l. Safety and Handling Precautions

Before handling (R)-CE3F4, it is crucial to review the Safety Data Sheet (SDS) provided by the
supplier. This compound should be considered hazardous.[2] General precautions include
avoiding ingestion, inhalation, and contact with skin and eyes.[2] In case of contact, wash the
affected area thoroughly.[2] Appropriate personal protective equipment (PPE), including gloves,
lab coats, and safety glasses, should be worn at all times.

Il. Chemical and Physical Properties

A summary of the key properties of (R)-CE3F4 and its racemate, CE3F4, is provided in the
table below. This information is critical for understanding its behavior and potential interactions.
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Property (R)-CE3F4 CE3F4

Molecular Formula C11H10Br2FNO Ci11H10Br2FNO
Molecular Weight 351.0 g/mol 351.01 g/mol [3]
Appearance Crystalline solid[2] Crystalline solid[4]
Purity >98%|3] >98%]4]

) Soluble in DMF (~30 mg/mL),
N Soluble in DMSO and
Solubility DMSO (~30 mg/mL), Ethanol

ethanol[3]
(~5 mg/mL)[4]
Storage Store at -20°CJ3] Store at -20°CJ[4]
CAS Number 1593478-56-8[1] 143703-25-7[3]

lll. Step-by-Step Disposal Procedure

As a brominated organic compound that is toxic to aquatic life, (R)-CE3F4 must be disposed of
as hazardous chemical waste.[5] Do not dispose of (R)-CE3F4 down the drain or in regular
trash. The following workflow outlines the mandatory procedure for its safe disposal.
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Step 1: Waste Segregation

Segregate (R)-CE3F4 waste

(solid & liquid) at the point of generation.

Step 2: Containerization & Labeling

Use a dedicated, compatible, and
leak-proof hazardous waste container.

Label the container clearly:
'Hazardous Waste - (R)-CE3F4'
and list all components.

Step 3: [Storage
y

Store the sealed container in a
designated Satellite Accumulation Area (SAA).

Step 4: Disppsal Request

Arrange for pickup by a

certified hazardous waste disposal service.

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of (R)-CE3F4 waste.

IV. Experimental Protocols

While this document focuses on disposal, it is important to note that (R)-CE3F4 is an
uncompetitive inhibitor of Epacl activity.[4] For detailed experimental protocols involving (R)-
CE3F4, researchers should consult relevant publications that describe its use in specific
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assays, such as investigating its effects on Rap1 activation or its role in signaling pathways.[2]

[4]

By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of (R)-CE3F4, fostering a culture of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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